6-((1-(2,6-Difluorobenzoyl)piperidin-4-yl)oxy)nicotinonitrile

• IUPAC Name: 6-[1-(2,6-difluorobenzoyl)piperidin-4-yl]oxypyridine-3-carbonitrile
• InChI: InChI=1S/C18H15F2N3O2/c19-14-2-1-3-15(20)17(14)18(24)23-8-6-13(7-9-23)25-16-5-4-12(10-21)11-22-16/h1-5,11,13H,6-9H2
• InChI Key: LPMJAFHCOMLJDO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=NC=C(C=C2)C#N)C(=O)C3=C(C=CC=C3F)F
• Molecular Formula: C18H15F2N3O2
• Molecular Weight: 343.3 g/mol

Description

Synthesis Analysis

A synthetic route to N-substituted 6-fluoro-3-(piperidin-4-yl)-1,2-benzoxazole derivatives using piperidine-4-carboxylic acid, 1,3-difluorobenzene, and various halogen derivatives has been described. The target products were obtained with 55–92% yields in relatively short reaction times.

Molecular Structure Analysis

The structure of the synthesized compounds was confirmed by 1H and 13C NMR and mass spectra.

Chemical Reactions Analysis

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Scientific Research Applications

Synthesis and Biological Applications

The compound has been actively studied for its synthesis and biological relevance. Notable research includes the synthesis of nicotinonitrile derivatives, which have been identified as a new class of Nonlinear Optical (NLO) materials. The synthesized compounds, such as 4,6-Diaryl-2-(pyrrolidin-1-yl)-nicotinonitriles, have showcased high NLO activity, indicating potential applications in the field of materials science (Raghukumar et al., 2003). Additionally, the microwave-assisted synthesis of nicotinonitrile and arene-linked bis(chromene-thiazoles) has revealed significant antibacterial activity, particularly against Staphylococcus aureus and Enterococcus faecalis strains, demonstrating the compound's potential in medicinal chemistry (Mekky & Sanad, 2022).

Chemical Synthesis and Reactivity

The compound's reactivity has been extensively studied, revealing a variety of chemical transformations and potential applications. Research has highlighted its role in the efficient and concise synthesis of 8-amino-2,5-diaryl-1,9,9b-triazaphenalene-4-carbonitriles through base-catalyzed heteroaromatic annulations, showcasing its versatility in chemical synthesis (Pratap et al., 2007). Furthermore, novel rearrangement reactions have been observed, leading to the formation of 2-piperidinyl-tetrahydroquinolinones, indicating a broad range of potential applications in synthetic chemistry (Moustafa et al., 2011).

Molecular Structure and Interactions

Studies have also focused on the molecular structure and intermolecular interactions of related compounds. For instance, investigations into 1-[(1,3-benzodioxol-5-yl)methyl]-4-(halobenzoyl)piperazines have provided insights into how similar molecular structures can exhibit different intermolecular interactions, which is crucial for understanding the compound's behavior in various environments (Mahesha et al., 2019).

Mechanism of Action

The specific mechanism of action for “6-((1-(2,6-Difluorobenzoyl)piperidin-4-yl)oxy)nicotinonitrile” is not available in the retrieved data.